Cas no 1379096-70-4 (3-(2-formylthiophen-3-yl)prop-2-ynoic acid)

• Product Name: 3-(2-formylthiophen-3-yl)prop-2-ynoic acid
• CAS No: 1379096-70-4
• MF: C₈H₄O₃S
• MW: 180.180561065674
• CID: 6408872
• PubChem ID: 87406482
• Update Time: 2024-01-14

3-(2-formylthiophen-3-yl)prop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-formylthiophen-3-yl)prop-2-ynoic acid
• 2-Propynoic acid, 3-(2-formyl-3-thienyl)-
• 3-(2-FORMYLTHIOPHEN-3-YL)PROP-2-YNOICACID
• EN300-1585522
• 1379096-70-4
• SCHEMBL2560737

• Inchi： 1S/C8H4O3S/c9-5-7-6(3-4-12-7)1-2-8(10)11/h3-5H,(H,10,11)
• InChI Key： VUQPCBIFHFDITJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=CSC=1C=O

Computed Properties

• Exact Mass: 179.98811516g/mol
• Monoisotopic Mass: 179.98811516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Boiling Point: 422.4±45.0 °C(Predicted)
• pka: 1.70±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids